Cas no 477187-27-2 (N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide)

• Product Name: N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide
• CAS No: 477187-27-2
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 6250986
• PubChem ID: 7087900
• Update Time: 2025-10-29

N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide
• SR-01000008996
• SR-01000008996-1
• N-[4-[[(Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]phenyl]acetamide
• F0760-2029
• 477187-27-2
• AKOS024599253
• HMS1421B02
• (Z)-N-(4-((2-(4-(4-chlorophenyl)thiazol-2-yl)-2-cyanovinyl)amino)phenyl)acetamide
• N-(4-{[(1Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}phenyl)acetamide

• Inchi： 1S/C20H15ClN4OS/c1-13(26)24-18-8-6-17(7-9-18)23-11-15(10-22)20-25-19(12-27-20)14-2-4-16(21)5-3-14/h2-9,11-12,23H,1H3,(H,24,26)/b15-11-
• InChI Key： MTFBYGCPJGDMDQ-PTNGSMBKSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C\NC2C=CC(=CC=2)NC(C)=O)=N1

Computed Properties

• Exact Mass: 394.0655100g/mol
• Monoisotopic Mass: 394.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Additional information on N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide

Introduction to N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide (CAS No. 477187-27-2)

N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide, also known by its CAS number 477187-27-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a cyano group, and an acetamide moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide is particularly noteworthy due to its conjugated system and the presence of multiple functional groups. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyano group, on the other hand, imparts additional reactivity and can influence the compound's electronic properties. The acetamide moiety further enhances the compound's solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide in various disease models. One notable area of research is its antitumor activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study suggested that the compound's ability to disrupt amyloid-beta aggregation may be attributed to its unique structural features and its capacity to interact with specific protein targets.

The pharmacokinetic properties of N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide have also been investigated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for developing effective drug formulations that can be administered orally or through other routes. Furthermore, the compound has demonstrated low toxicity in both in vitro and in vivo assays, suggesting a favorable safety profile.

The synthetic route for preparing N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the thiazole ring through a condensation reaction between 2-aminothiophenol and 4-chlorobenzaldehyde, followed by the introduction of the cyano group via a cyanation reaction. The final step involves coupling with 4-aminoacetanilide to form the desired acetamide derivative.

In conclusion, N-(4-{(1Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-y l - 2 - c y a n o e t h - 1 - e n - 1 - y l a m i n o } p h e n y l ) a c e t a m i d e (CAS No. 477187 - 2 7 - 2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical utility.